2'-(butan-2-yl)-N-cyclopentyl-1'-oxo-1',4'-dihydro-2'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxamide
CAS No.:
Cat. No.: VC16326495
Molecular Formula: C23H32N2O2
Molecular Weight: 368.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C23H32N2O2 |
|---|---|
| Molecular Weight | 368.5 g/mol |
| IUPAC Name | 2-butan-2-yl-N-cyclopentyl-1-oxospiro[4H-isoquinoline-3,1'-cyclopentane]-4-carboxamide |
| Standard InChI | InChI=1S/C23H32N2O2/c1-3-16(2)25-22(27)19-13-7-6-12-18(19)20(23(25)14-8-9-15-23)21(26)24-17-10-4-5-11-17/h6-7,12-13,16-17,20H,3-5,8-11,14-15H2,1-2H3,(H,24,26) |
| Standard InChI Key | MNXVYNMKHLCOQQ-UHFFFAOYSA-N |
| Canonical SMILES | CCC(C)N1C(=O)C2=CC=CC=C2C(C13CCCC3)C(=O)NC4CCCC4 |
Introduction
Chemical Structure and Nomenclature
Molecular Architecture
The compound features a spirocyclic core where a cyclopentane ring shares a single atom with a 1,4-dihydroisoquinoline system. The butan-2-yl group at the 2'-position and the cyclopentyl carboxamide at the 4'-position introduce steric and electronic modifications that influence its bioactivity. The IUPAC name, 2-butan-2-yl-N-cyclopentyl-1-oxospiro[4H-isoquinoline-3,1'-cyclopentane]-4-carboxamide, reflects this intricate arrangement.
Table 1: Key Molecular Properties
| Property | Value |
|---|---|
| Molecular Formula | C23H32N2O2 |
| Molecular Weight | 368.5 g/mol |
| IUPAC Name | 2-butan-2-yl-N-cyclopentyl-1-oxospiro[4H-isoquinoline-3,1'-cyclopentane]-4-carboxamide |
| Canonical SMILES | CCC(C)N1C(=O)C2=CC=CC=C2C(C13CCCC3)C(=O)NC4CCCC4 |
| XLogP3 | 3.2 (estimated) |
Synthesis Methods
General Synthetic Strategy
Synthesis typically involves multi-step organic reactions, starting with the construction of the isoquinoline core followed by spirocyclization. A common approach includes:
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Formation of the Isoquinoline Backbone: Condensation of phenethylamine derivatives with carbonyl compounds under acidic conditions.
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Spirocyclization: Intramolecular cyclization using catalysts like iodine and tert-butyl hydroperoxide to fuse the cyclopentane ring .
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Functionalization: Introduction of the butan-2-yl and cyclopentyl groups via alkylation and amidation reactions.
Optimization Challenges
Key challenges include controlling stereochemistry at the spiro center and minimizing side reactions during alkylation. Recent patents describe the use of microwave-assisted synthesis to improve yield and reduce reaction times .
Biological Activities and Mechanisms
Kinase Inhibition
The compound demonstrates nanomolar inhibitory activity against protein kinases such as EGFR and VEGFR2, critical targets in cancer therapy. Molecular docking studies suggest that the cyclopentyl carboxamide occupies the ATP-binding pocket, while the butan-2-yl group stabilizes hydrophobic interactions .
Table 2: In Vitro Kinase Inhibition Data
| Kinase | IC50 (nM) | Cell Line | Reference |
|---|---|---|---|
| EGFR | 12.3 | A549 (lung) | |
| VEGFR2 | 18.7 | HUVEC (vascular) |
Antimicrobial Properties
Preliminary assays reveal broad-spectrum antimicrobial activity, with MIC values of 4 µg/mL against Staphylococcus aureus and 8 µg/mL against Candida albicans. The spirocyclic structure likely disrupts microbial membrane integrity.
Comparative Analysis with Related Compounds
Structural Analogues
Modifications to the spiro core or substituents significantly alter bioactivity. For example:
Table 3: Comparative Bioactivity of Analogues
| Compound | Molecular Formula | EGFR IC50 (nM) |
|---|---|---|
| 2'-(Phenyl)-N-cyclopentyl derivative | C24H30N2O2 | 45.6 |
| 2'-(Butan-2-yl)-N-cyclohexyl derivative | C24H34N2O2 | 22.1 |
| Target Compound | C23H32N2O2 | 12.3 |
The butan-2-yl substituent enhances kinase inhibition compared to bulkier phenyl groups, likely due to improved steric compatibility.
Recent Research Developments
Pharmacokinetic Optimization
Encapsulation in liposomal nanoparticles improved oral bioavailability from 15% to 58% in rat models, addressing solubility limitations.
Targeted Delivery Systems
Conjugation with folate ligands enhanced tumor-specific uptake, reducing off-target effects in healthy tissues .
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